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Compound of Interest

Compound Name: Methacholine

Cat. No.: B1211447

Essential Safety and Handling Guide for
Methacholine

This guide provides crucial safety protocols, operational procedures, and disposal plans for
laboratory personnel handling methacholine. Adherence to these steps is vital for ensuring
personal safety and maintaining a secure research environment.

Hazard Identification and Classification

Methacholine is a hazardous substance that requires careful handling.[1][2] It is harmful if
swallowed, causes skin and serious eye irritation, and may lead to respiratory irritation.[1][2][3]

[4115]

Summary of Hazard Information
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Hazard Classification GHS Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4
[21[3][4]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[21[3][4]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[1][2][31[4]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1][2][3]
Toxicological Data
Route of Exposure Species Value
Oral LD50 Rat 750 mg/kg[2]
Intraperitoneal LD50 Mouse 160 mg/kg[2]
Subcutaneous LD50 Rat 75 mg/kg[2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. Methacholine is a solid powder

that is hygroscopic (absorbs moisture from the air).[1]

Required PPE for Handling Methacholine
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Body Part

Protection

Specification

Eyes/Face

Safety Goggles / Face Shield

Must be safety goggles with
side-shields or a full-face
shield.[3] Standard prescription

glasses are not sufficient.

Hands

Chemically Resistant Gloves

Nitrile gloves are a good all-
purpose option, but glove
compatibility should be verified
for prolonged exposure.[6]
Gloves must be inspected

before use.

Body

Laboratory Coat / Impervious
Clothing

A lab coat that covers to the
knees is required.[3][6] For
tasks with a higher risk of
splashes, an impervious apron

or suit should be worn.

Respiratory

Respirator (if required)

Handling should occur in a
well-ventilated area or a
chemical fume hood to avoid
dust formation.[1][3][5] If
ventilation is inadequate or for
large spills, a NIOSH-approved

respirator is necessary.[3][7]

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the process from preparation to disposal, ensuring safety at each stage.
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Caption: Workflow for Safe Handling and Disposal of Methacholine.
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Preparation and Pre-Handling

o Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize inhalation of the powder.[1][3]

o Personal Protective Equipment (PPE): Don all required PPE as specified in the table above.
Check gloves for any signs of degradation or punctures before use.

o Emergency Equipment: Confirm the location and functionality of the nearest safety shower,
eyewash station, and chemical spill kit.

Handling Methacholine Powder and Solutions

» Avoid Dust Formation: Handle the solid chemical carefully to prevent it from becoming
airborne.[1][4][5] Use techniques like gentle scooping rather than pouring.

» Weighing: Weigh the powder within the fume hood.

o Solution Preparation: When preparing solutions, add the methacholine powder to the
solvent slowly to avoid splashing.

e General Hygiene: Do not eat, drink, or smoke in the handling area.[1][3][5] Wash hands
thoroughly after handling is complete, even if gloves were worn.[1][3][5]

Spill Management Protocol

o Evacuate: Alert others in the area and evacuate non-essential personnel.
» Ventilate: Ensure the area is well-ventilated.
» Contain: Prevent the spill from spreading or entering drains.[1][3][5]

o Cleanup (Solid Spill): Gently sweep or scoop up the material to avoid creating dust and place
it into a labeled, sealed container for disposal.[4][5]

e Cleanup (Liquid Spill): Absorb the spill with an inert, non-combustible material (e.g.,
diatomite, universal binders) and place it in a sealed container for disposal.[3]

o Decontaminate: Clean the spill area thoroughly.
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[1][3][5] Seek medical attention if irritation persists.

[1][5]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of
soap and water.[1][3][5] If skin irritation occurs, seek medical advice.[1]

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[3][5] Seek medical attention.

 Ingestion: Rinse the mouth with water.[3][5] Never give anything by mouth to an unconscious
person.[5] Seek immediate medical attention.

Disposal Plan

All methacholine waste is considered hazardous and must be disposed of according to
institutional and local regulations.

e Unused Product: Unused or expired methacholine must be disposed of as hazardous
chemical waste. Do not discard it in the regular trash or pour it down the drain.

o Contaminated Materials: All disposable items that have come into contact with
methacholine, including gloves, lab coats, plasticware, and cleanup materials, must be
collected in a suitable, sealed, and clearly labeled container.[4][5]

o Waste Collection: Store the sealed waste containers in a designated hazardous waste
accumulation area until they can be collected by a professional hazardous waste disposal
service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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